Cas no 62827-15-0 (3,4-Heptadiene-2,6-diol, 3,5-dichloro-2,6-dimethyl-)

• Product name: 3,4-Heptadiene-2,6-diol, 3,5-dichloro-2,6-dimethyl-
• CAS No: 62827-15-0
• MF: C₉H₁₄Cl₂O₂
• MW: 225.112261295319
• CID: 430369
• PubChem ID: 12328179

3,4-Heptadiene-2,6-diol, 3,5-dichloro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Heptadiene-2,6-diol, 3,5-dichloro-2,6-dimethyl-
• 3,5-dichloro-2,6-dimethylhepta-3,4-diene-2,6-diol
• 62827-15-0
• DTXSID60489973

• Inchi： InChI=1S/C9H14Cl2O2/c1-8(2,12)6(10)5-7(11)9(3,4)13/h12-13H,1-4H3
• InChI Key： BRTWVYOGIAPVKA-UHFFFAOYSA-N
• SMILES： CC(C)(C(=C=C(C(C)(C)O)Cl)Cl)O

Computed Properties

• Exact Mass: 224.03722
• Monoisotopic Mass: 224.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 40.46